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Compound of Interest

Compound Name: 4-Bromobutylphosphonic acid

Cat. No.: B1666324

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 4-
Bromobutylphosphonic acid, a compound of interest in various research and development
applications. The information is presented to be a definitive resource for professionals requiring
precise data for experimental design, chemical synthesis, and analytical analysis.

Molecular Composition and Weight

The molecular formula for 4-Bromobutylphosphonic acid is C4H10BrO3P.[1][2][3] Its
molecular weight is a fundamental chemical property derived from the sum of the atomic
weights of its constituent atoms.

The experimentally determined and commonly cited molecular weight for 4-
Bromobutylphosphonic acid is approximately 217.00 g/mol .[1][3] A more precise mass is
216.998161 g/mol .[2] The following tables provide a comprehensive summary of the atomic
and molecular weights.
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Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 4 12.011[4] 48.044
Hydrogen H 10 1.008[5] 10.080
Bromine Br 1 79.904[6] 79.904
Oxygen O 3 15.999[7] 47.997
Phosphorus P 1 30.974[8] 30.974
Total 216.999
Property Value
Molecular Formula C4H10BrO3P
Molecular Weight 217.00 g/mol [1][3]
Exact Mass 215.955 u[2]

Methodology for Molecular Weight Determination

The molecular weight of a chemical compound such as 4-Bromobutylphosphonic acid is
determined by calculating the sum of the atomic weights of all atoms present in its molecular
formula.

Experimental Protocol:

« ldentify the Molecular Formula: The first step is to ascertain the precise molecular formula of
the compound. For 4-Bromobutylphosphonic acid, this has been established as
C4H10BrO3P.

» Determine Atomic Weights: The standard atomic weight of each constituent element is
obtained from the Periodic Table as established by the International Union of Pure and
Applied Chemistry (IUPAC).

o Atomic weight of Carbon (C) = 12.011 amul[4]
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[e]

Atomic weight of Hydrogen (H) = 1.008 amul[5]

o

Atomic weight of Bromine (Br) = 79.904 amu|6]

[¢]

Atomic weight of Oxygen (O) = 15.999 amu([7]

[¢]

Atomic weight of Phosphorus (P) = 30.974 amu|8]

o Calculate Total Molecular Weight: The number of atoms of each element is multiplied by its
respective atomic weight. These values are then summed to yield the total molecular weight
of the compound.

o (4x12.011) + (10 x 1.008) + (1 x 79.904) + (3 x 15.999) + (1 x 30.974) = 216.999 amu

This calculated value is consistent with the cited molecular weight of 217.00 g/mol .

Logical Relationship for Molecular Weight
Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of a
chemical compound.
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:

(Determine Atomic Weights of Constituent Elements)

(C,H, Br, 0O, P)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-Bromobutylphosphonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666324#4-bromobutylphosphonic-acid-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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